N-(5-chloro-2-methoxyphenyl)-2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide
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Description
N-(5-chloro-2-methoxyphenyl)-2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H18ClN5O4S2 and its molecular weight is 503.98. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
A study by Abu‐Hashem, Al-Hussain, and Zaki (2020) explored the synthesis of novel heterocyclic compounds, including N-(5-chloro-2-methoxyphenyl)-2-((6,8-dimethyl-5,7-dioxo-2-(thiophen-2-yl)-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide. These compounds were tested for cyclooxygenase-1/cyclooxygenase-2 inhibition and displayed analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).
Pharmacokinetics and Clinical Trials
Dong et al. (2016) discussed the thiouracil derivative PF-06282999, which is an irreversible inactivator of myeloperoxidase. This compound is in clinical trials for cardiovascular diseases. Its pharmacokinetics were studied across animals and humans, revealing insights into its metabolism and elimination mechanisms (Dong et al., 2016).
Radiochemical Applications
Dollé et al. (2008) reported on the radiosynthesis of a compound related to this compound. This was used as a selective radioligand for imaging the translocator protein (18 kDa) with positron emission tomography (Dollé et al., 2008).
Interaction with Cytochrome P450
Moscovitz et al. (2018) explored the interaction of PF-06282999 with cytochrome P450 3A4. They found that it is an inducer of CYP3A4 mRNA and midazolam-1′-hydroxylase activity in human hepatocytes (Moscovitz et al., 2018).
Anticonvulsant Properties
Severina et al. (2020) synthesized new derivatives of this compound and evaluated them as anticonvulsant agents. Their study demonstrated moderate anticonvulsant activity in rats (Severina et al., 2020).
Properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-2-(1,3-dimethyl-2,4-dioxo-7-thiophen-2-ylpyrimido[4,5-d]pyrimidin-5-yl)sulfanylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClN5O4S2/c1-26-18-16(20(29)27(2)21(26)30)19(25-17(24-18)14-5-4-8-32-14)33-10-15(28)23-12-9-11(22)6-7-13(12)31-3/h4-9H,10H2,1-3H3,(H,23,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUUKVRTXFCFOQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(=NC(=N2)C3=CC=CS3)SCC(=O)NC4=C(C=CC(=C4)Cl)OC)C(=O)N(C1=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClN5O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
504.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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